N-4-morpholinyl-N'-[2-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-morpholin-4-yl-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C12H14F3N3O2/c13-12(14,15)9-3-1-2-4-10(9)16-11(19)17-18-5-7-20-8-6-18/h1-4H,5-8H2,(H2,16,17,19)
• InChI Key: NFBOTYMCMWLEPL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1NC(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C12H14F3N3O2
• Molecular Weight: 289.25 g/mol

Description

N-4-morpholinyl-N'-[2-(trifluoromethyl)phenyl]urea, commonly referred to as TFMPU, is a synthetic compound that has gained significant attention in the field of scientific research. TFMPU is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play a crucial role in the regulation of cellular signaling pathways.

Mechanism of Action

TFMPU works by binding to the active site of N-4-morpholinyl-N'-[2-(trifluoromethyl)phenyl]urea, thereby inhibiting their activity. N-4-morpholinyl-N'-[2-(trifluoromethyl)phenyl]urea are enzymes that remove phosphate groups from proteins, which is an essential step in the regulation of cellular signaling pathways. By inhibiting PTP activity, TFMPU can alter the phosphorylation status of proteins and modulate cellular signaling pathways.
Biochemical and Physiological Effects:
TFMPU has been shown to have a wide range of biochemical and physiological effects. Inhibition of PTP activity by TFMPU can lead to the activation of various cellular signaling pathways, including the MAPK/ERK pathway, the PI3K/AKT pathway, and the JAK/STAT pathway. TFMPU has also been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFMPU is its potency as a PTP inhibitor. TFMPU has been shown to be more potent than other PTP inhibitors, such as sodium orthovanadate and phenylarsine oxide. TFMPU is also relatively stable and can be stored for extended periods without degradation. However, TFMPU has some limitations, including its low solubility in water, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for research on TFMPU. One area of research is the development of more potent and selective PTP inhibitors. Another area of research is the investigation of the role of N-4-morpholinyl-N'-[2-(trifluoromethyl)phenyl]urea in disease development and the potential therapeutic use of PTP inhibitors, including TFMPU. Additionally, the use of TFMPU in combination with other drugs or therapies could be explored to enhance their efficacy. Finally, the development of new methods for the synthesis of TFMPU and other PTP inhibitors could lead to more efficient and cost-effective production methods.

Synthesis Methods

TFMPU can be synthesized using a multi-step process that involves the reaction of 2-(trifluoromethyl)aniline with phosgene, followed by the reaction of the resulting isocyanate with morpholine. The final product is obtained by the reaction of the intermediate with urea. The synthesis of TFMPU is a complex process that requires careful attention to detail and expertise in organic chemistry.

Scientific Research Applications

TFMPU has been widely used in scientific research as a tool to study the role of N-4-morpholinyl-N'-[2-(trifluoromethyl)phenyl]urea in cellular signaling pathways. N-4-morpholinyl-N'-[2-(trifluoromethyl)phenyl]urea play a critical role in the regulation of cellular processes such as cell growth, differentiation, and apoptosis. Dysregulation of PTP activity has been linked to the development of various diseases, including cancer, diabetes, and autoimmune disorders. TFMPU has been shown to be a potent inhibitor of PTP activity and has been used to investigate the role of N-4-morpholinyl-N'-[2-(trifluoromethyl)phenyl]urea in disease development.